Cas no 81122-68-1 (1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one)

• Product Name: 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one
• CAS No: 81122-68-1
• MF: C₂₀H₂₀ClNO₂
• MW: 341.831304550171
• CID: 1093769
• PubChem ID: 12887954
• Update Time: 2025-06-29

1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one
• 1'-benzyl-6-chlorospiro[3H-chromene-2,4'-piperidine]-4-one
• YUMXNFQGXIUSKT-UHFFFAOYSA-N
• 1'-benzyl-6-chlorospiro[chromene-2,4'-piperidin]-4(3H)-one
• SCHEMBL4228161
• 81122-68-1

• Inchi： 1S/C20H20ClNO2/c21-16-6-7-19-17(12-16)18(23)13-20(24-19)8-10-22(11-9-20)14-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key： YUMXNFQGXIUSKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC1(CCN(CC3C=CC=CC=3)CC1)O2)=O

Computed Properties

• Exact Mass: 341.1182566g/mol
• Monoisotopic Mass: 341.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one

Introduction to 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1)

1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one, identified by its Chemical Abstracts Service (CAS) number 81122-68-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure combines a chroman moiety with a piperidine ring, creating a unique framework that has garnered attention for its potential biological activities. The presence of a chloro substituent and a benzyl group further enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

The spirocyclic core of 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) imparts distinct electronic and steric properties to the molecule. Spiro compounds are known for their rigid three-dimensional structures, which can influence binding affinity and selectivity when interacting with biological targets. The chroman ring system, particularly, has been extensively studied for its photophysical properties and potential applications in anticancer and anti-inflammatory therapies. In contrast, the piperidine ring is a common pharmacophore in many bioactive molecules, contributing to favorable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1). Molecular docking studies have suggested that this compound may interact with various enzymes and receptors, including those involved in metabolic pathways and signal transduction. The chloro substituent is particularly noteworthy, as halogen atoms are frequently found in bioactive molecules due to their ability to enhance binding interactions through dipole-dipole interactions and hydrogen bonding.

The benzyl group in 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) also plays a crucial role in determining its overall pharmacological profile. Benzyl groups are often used in drug design to improve solubility and metabolic stability. Additionally, they can serve as anchors for further chemical modifications, allowing for the development of libraries of derivatives with tailored biological activities. The combination of these structural features makes this compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In the realm of drug discovery, the synthesis of analogs of 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) has been a focus of numerous research groups. By systematically modifying the chroman core or the piperidine ring, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. For instance, replacing the benzyl group with other aromatic or heterocyclic moieties could lead to new compounds with enhanced binding affinity or altered metabolic profiles.

One particularly exciting area of research involves the exploration of light-responsive properties inherent to the chroman moiety.Spirocyclic compounds containing chromans have shown promise as photosensitizers or photocleavable linkers in drug delivery systems. The ability to trigger drug release in response to specific wavelengths of light could revolutionize targeted therapies by allowing precise control over drug administration timing and location. This concept aligns well with current trends toward personalized medicine and smart drug delivery systems.

The potential applications of 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) extend beyond traditional small-molecule drugs.Spirocyclic scaffolds have been increasingly employed in the design of macrocycles and peptidomimetics due to their ability to stabilize complex three-dimensional structures mimicking natural product motifs. By leveraging computational methods alongside experimental validation,this compound could inspire novel therapeutic strategies targeting complex diseases such as cancer, neurodegenerative disorders,and infectious diseases.

The synthesis pathways for obtaining high-purity samples of 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) remain an important consideration for researchers aiming to explore its full potential.Several synthetic routes have been reported,ranging from multi-step organic transformations to catalytic methods that minimize waste generation.Further optimization efforts could enhance yield scalability while maintaining compliance with green chemistry principles,ensuring sustainable production practices are adopted across pharmaceutical industries.

As our understanding of molecular interactions continues to evolve,the role played by structural features like those found in 1'-Benzyl-6-chlorospiro[chroman-2,4'-piperidin]-4-one (CAS No. 81122-68-1) will become increasingly apparent.Bridging computational modeling with experimental validation remains key to unlocking new therapeutic opportunities,and this compound serves as an excellent example where structural complexity translates into functional diversity.Moving forward,investigators should continue exploring derivatives based on this scaffold,as well as investigating novel applications enabled by its unique photophysical characteristics.